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Compound of Interest

Compound Name: Disodium glutarate

Cat. No.: B076919 Get Quote

Technical Support Center: Disodium Glutarate
Solutions
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of disodium glutarate solutions.

Frequently Asked Questions (FAQs)
Q1: What is disodium glutarate and what are its common laboratory applications?

A1: Disodium glutarate is the sodium salt of glutaric acid, a five-carbon dicarboxylic acid. It is

a high-purity, water-soluble compound typically supplied as a white to almost white crystalline

powder. In the laboratory, it is primarily used as a component in buffer systems for biochemical

assays and as a building block in the synthesis of various molecules.

Q2: What are the recommended storage conditions for solid disodium glutarate?

A2: Solid disodium glutarate is chemically stable under standard ambient conditions (room

temperature). For optimal long-term storage, it is recommended to keep the container tightly

closed in a cool, dry, and dark place, preferably at temperatures below 15°C.

Q3: How should I prepare a stock solution of disodium glutarate?
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A3: To prepare a stock solution, accurately weigh the desired amount of disodium glutarate
powder and dissolve it in high-purity water (e.g., deionized or distilled water). Ensure the

powder is fully dissolved by stirring or gentle vortexing. For long-term storage, it is advisable to

filter-sterilize the solution through a 0.22 µm filter.

Q4: What is the expected shelf-life of a disodium glutarate solution?

A4: The shelf-life of a disodium glutarate solution is dependent on the storage conditions,

concentration, and pH. While specific data is not extensively published, aqueous solutions of

simple dicarboxylic acid salts are generally stable. For critical applications, it is recommended

to determine the shelf-life through a stability study. As a general guideline, refrigerated (2-8°C),

sterile-filtered solutions can be expected to be stable for several weeks to months.

Q5: What are the signs of degradation in a disodium glutarate solution?

A5: Signs of degradation can include a change in pH, the appearance of particulate matter or

cloudiness, and discoloration. For quantitative assessment, a decrease in the concentration of

disodium glutarate, as measured by a stability-indicating analytical method like HPLC, would

indicate degradation.

Troubleshooting Guides
Issue 1: Precipitation in the Disodium Glutarate Solution
Precipitation in your disodium glutarate solution can be a frustrating issue. The following

guide will help you troubleshoot and resolve this problem.

Initial Assessment:

Observe the precipitate: Note its appearance (e.g., crystalline or amorphous) and when it

occurred (e.g., upon cooling, after pH adjustment).

Measure the pH: A change in pH is a common cause of precipitation for dicarboxylic acid

salts.

Note the temperature: Solubility is often temperature-dependent.

Troubleshooting Workflow:
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Precipitation Observed

Measure pH of Supernatant

Is pH significantly lower than expected?

Likely Cause: Protonation to less soluble glutaric acid.

Yes

Was the solution cooled or stored at a lower temperature?

No

Solution: Increase pH with dilute NaOH.

Problem Resolved

Yes

Likely Cause: Decreased solubility at lower temperature.

Yes

Was there any solvent evaporation?

No

Solution: Gently warm and mix. Store at a constant, appropriate temperature.

Yes

Likely Cause: Concentration exceeds solubility limit.

Yes

Are other components (e.g., divalent cations) present?

No

Solution: Add solvent to redissolve. Prevent evaporation.

Yes

Likely Cause: Formation of insoluble glutarate salts.

Yes

No

Solution: Consider adding a chelating agent (e.g., EDTA) or using a different buffer system.

Click to download full resolution via product page

Troubleshooting workflow for precipitation.

Issue 2: Microbial Growth in the Solution
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Disodium glutarate solutions, particularly at near-neutral pH, can be susceptible to microbial

growth.

Observation: Cloudiness, visible colonies, or a film on the surface of the solution.

Prevention:

Prepare solutions using sterile technique and sterile, high-purity water.

Filter-sterilize the final solution through a 0.22 µm filter into a sterile container.

Store solutions at 2-8°C to slow down microbial growth.

For long-term storage, consider preparing single-use aliquots and freezing at -20°C.

Remediation: If microbial contamination is suspected, the solution should be discarded and a

fresh, sterile solution prepared.

Stability Data
While comprehensive public data on the stability of disodium glutarate solutions is limited, the

following table provides general guidance based on the principles of dicarboxylic acid salt

stability. For critical applications, a formal stability study is recommended.
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Parameter Condition
Recommended
Storage

Expected Stability

Temperature
Room Temperature

(20-25°C)

Short-term (days to

weeks)

Prone to microbial

growth if not sterile.

Refrigerated (2-8°C)
Medium-term (weeks

to months)

Preferred for reducing

microbial growth and

slowing potential

chemical degradation.

Frozen (-20°C) Long-term (months)

Generally stable, but

assess freeze-thaw

stability.

pH
Neutral to Alkaline (pH

> 6)
Stable

Disodium glutarate is

in its more soluble salt

form.

Acidic (pH < 6) Risk of Precipitation

The equilibrium may

shift towards the less

soluble glutaric acid

form.

Light Exposure Exposed to Light
Potential for

photodegradation

Store in amber or

opaque containers to

protect from light.

Experimental Protocols
Protocol 1: Preparation of a 1 M Disodium Glutarate
Stock Solution
Materials:

Disodium Glutarate (solid)

High-purity water (e.g., deionized, distilled, or HPLC-grade)

Calibrated analytical balance
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Volumetric flask

Stir plate and magnetic stir bar

Sterile 0.22 µm syringe filter and sterile storage bottles

Procedure:

Calculation: Determine the mass of disodium glutarate needed. The molecular weight of

disodium glutarate (C₅H₆Na₂O₄) is 176.08 g/mol . For 100 mL of a 1 M solution, you will

need 17.608 g.

Weighing: Accurately weigh the calculated amount of disodium glutarate powder.

Dissolution: Transfer the powder to a volumetric flask of the desired final volume. Add

approximately 70-80% of the final volume of high-purity water.

Mixing: Place a magnetic stir bar in the flask and stir on a stir plate until the solid is

completely dissolved.

Final Volume: Once dissolved, carefully add high-purity water to the calibration mark on the

volumetric flask.

Sterilization (Optional but Recommended): For long-term storage, filter the solution through a

0.22 µm syringe filter into a sterile container.

Storage: Store in a clearly labeled, tightly sealed container at 2-8°C, protected from light.

Protocol 2: Stability Study of a Disodium Glutarate
Solution
This protocol outlines a basic stability study to determine the shelf-life of a disodium glutarate
solution under different storage conditions.
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Prepare a batch of disodium glutarate solution (Protocol 1)

Aliquot into multiple sterile, sealed containers

Store aliquots under different conditions:
- Refrigerated (2-8°C)

- Room Temp (20-25°C)
- Accelerated (e.g., 40°C)

- Photostability (light exposure vs. dark control)

Pull samples at defined time points (e.g., T=0, 1, 2, 4 weeks, etc.)

Analyze samples for:
- Appearance (visual inspection)

- pH
- Concentration (HPLC)

- Degradation products (HPLC)

Compile and analyze data to determine shelf-life
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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